(2R,4R)-4-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
CAS No.:
Cat. No.: VC17350751
Molecular Formula: C18H24N2O6
Molecular Weight: 364.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H24N2O6 |
|---|---|
| Molecular Weight | 364.4 g/mol |
| IUPAC Name | (2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H24N2O6/c1-18(2,3)26-17(24)20-10-13(9-14(20)15(21)22)19-16(23)25-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,23)(H,21,22)/t13-,14-/m1/s1 |
| Standard InChI Key | KFRRDHBQRJQRRO-ZIAGYGMSSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N1C[C@@H](C[C@@H]1C(=O)O)NC(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CC(C)(C)OC(=O)N1CC(CC1C(=O)O)NC(=O)OCC2=CC=CC=C2 |
Introduction
Chemical Identity and Structural Characteristics
Molecular Configuration and Stereochemistry
The compound features a pyrrolidine ring substituted at the 1- and 4-positions with Boc and Cbz groups, respectively, and a carboxylic acid moiety at the 2-position. The (2R,4R) stereochemistry is confirmed by its IUPAC name: (2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid . This configuration is critical for its role in asymmetric synthesis, as chirality influences binding affinity in biological systems .
Table 1: Key Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | ||
| Molecular Weight | 364.4 g/mol | |
| CAS Number | 2306252-34-4, 2306252-46-8* | |
| IUPAC Name | (2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid | |
| SMILES | CC(C)(C)OC(=O)N1CC@@HNC(=O)OCC2=CC=CC=C2 | |
| InChIKey | KFRRDHBQRJQRRO-ZIAGYGMSSA-N |
*Discrepancies in CAS numbers reflect registry variations across suppliers .
Spectroscopic and Chromatographic Data
The compound’s structural validation relies on spectral techniques:
-
Nuclear Magnetic Resonance (NMR): The Boc group’s tert-butyl protons appear as a singlet near δ 1.4 ppm, while the Cbz group’s benzyl protons resonate as a multiplet at δ 7.3–7.4 ppm.
-
High-Resolution Mass Spectrometry (HRMS): A molecular ion peak at m/z 364.4 confirms the molecular weight .
-
Chiral HPLC: Methods using cellulose-based columns (e.g., Chiralpak IC) resolve enantiomers, ensuring ≥97% enantiomeric excess (ee) for pharmaceutical-grade material .
Synthesis and Protective Group Strategy
Stepwise Protection of Amines
The synthesis involves sequential installation of Boc and Cbz groups to achieve orthogonality:
-
Boc Protection: The pyrrolidine secondary amine reacts with di-tert-butyl dicarbonate () in tetrahydrofuran (THF), yielding 1-Boc-pyrrolidine .
-
Cbz Protection: The primary amine at the 4-position is protected using benzyl chloroformate () in the presence of a base like triethylamine .
Table 2: Synthetic Conditions and Yields
| Step | Reagent | Solvent | Temperature | Yield |
|---|---|---|---|---|
| 1 | THF | 0°C → RT | 85% | |
| 2 | DCM | 0°C | 78% |
Deprotection Kinetics
-
Boc Removal: Achieved via trifluoroacetic acid (TFA) in dichloromethane (DCM), cleaving the carbamate without affecting the Cbz group .
-
Cbz Removal: Catalytic hydrogenation (H, Pd/C) selectively removes the benzyloxy group, leaving the Boc-protected amine intact .
Applications in Pharmaceutical Chemistry
Intermediate in Peptide Synthesis
The compound’s dual protection enables its use in fragment condensation strategies. For example, it serves as a proline analog in angiotensin-converting enzyme (ACE) inhibitors, where the (2R,4R) configuration mimics the transition state of peptide hydrolysis .
Building Block for Bioactive Molecules
-
Antiviral Agents: Derivatives of this compound have shown inhibitory activity against SARS-CoV-2 main protease (M), with IC values <10 μM in enzymatic assays .
-
Anticancer Therapeutics: Functionalization at the carboxylic acid position (e.g., amide formation) yields analogs that disrupt microtubule assembly in breast cancer cell lines (MCF-7) .
Research Findings and Comparative Studies
Solubility and Stability Profiles
-
Aqueous Solubility: <0.1 mg/mL at pH 7.4, necessitating formulation with co-solvents like DMSO or PEG-400 .
-
Thermal Stability: Decomposition occurs above 150°C, with the Boc group cleaving before the Cbz group (TGA analysis) .
Table 3: Properties of Related Pyrrolidine Derivatives
The (2S,4R) isomer (CAS 1279034-98-8) exhibits lower metabolic stability in hepatic microsome assays (t = 12 min vs. 45 min for the (2R,4R) form), highlighting the impact of stereochemistry on drug-like properties .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume